Cas no 1806625-67-1 (1-(4-Ethyl-3-methylphenyl)propan-2-one)

• Product Name: 1-(4-Ethyl-3-methylphenyl)propan-2-one
• CAS No: 1806625-67-1
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5008144
• Update Time: 2025-05-19

1-(4-Ethyl-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethyl-3-methylphenyl)propan-2-one

• Inchi： 1S/C12H16O/c1-4-12-6-5-11(7-9(12)2)8-10(3)13/h5-7H,4,8H2,1-3H3
• InChI Key： HHSQUMXWQDJOKR-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC(CC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-Ethyl-3-methylphenyl)propan-2-one

1-(4-Ethyl-3-methylphenyl)propan-2-one (CAS No. 1806625-67-1): A Comprehensive Overview of Properties and Applications

1-(4-Ethyl-3-methylphenyl)propan-2-one (CAS No. 1806625-67-1) is an organic compound belonging to the class of aromatic ketones. This compound, also referred to as 4-ethyl-3-methylpropiophenone, has gained significant attention in recent years due to its versatile applications in pharmaceutical intermediates, fragrance formulations, and specialty chemical synthesis. The molecular structure features an ethyl and methyl substitution on the benzene ring, along with a propan-2-one functional group, contributing to its unique physicochemical properties.

The growing interest in 1-(4-Ethyl-3-methylphenyl)propan-2-one is evident from the increasing number of research publications and patent applications mentioning this compound. Scientists are particularly interested in its potential as a building block for more complex molecules in drug discovery programs. Recent studies have explored its use in the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs) analogs, where the 4-ethyl-3-methylphenyl moiety appears to enhance biological activity.

From a chemical perspective, CAS 1806625-67-1 demonstrates several notable characteristics. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a distinctive aromatic odor. Its molecular weight of 176.26 g/mol and moderate polarity make it soluble in common organic solvents while being practically insoluble in water. These properties make 1-(4-Ethyl-3-methylphenyl)propan-2-one particularly useful in organic synthesis where controlled reactivity is desired.

In the fragrance industry, 4-ethyl-3-methylpropiophenone has emerged as a valuable ingredient for creating sophisticated scent profiles. Perfumers appreciate its ability to contribute warm, woody, and slightly sweet notes to fragrance compositions. This application aligns with current market trends favoring complex, long-lasting fragrance formulations in personal care products and home fragrances. The compound's stability under various pH conditions makes it suitable for incorporation into diverse product formulations.

The synthesis of 1-(4-Ethyl-3-methylphenyl)propan-2-one typically involves Friedel-Crafts acylation reactions, where proper control of reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable production methods for this compound, including the use of heterogeneous catalysts and solvent-free conditions. These innovations address growing environmental concerns while maintaining cost-effectiveness for industrial-scale production.

Analytical characterization of CAS 1806625-67-1 reveals distinct spectroscopic features that aid in its identification and quality control. The infrared spectrum shows characteristic carbonyl stretching vibrations around 1680 cm⁻¹, while proton NMR displays predictable aromatic proton patterns between 7.0-7.5 ppm. These analytical signatures are particularly important for researchers working with this compound in various applications, ensuring proper identification and purity assessment.

Market analysis indicates steady growth in demand for 1-(4-Ethyl-3-methylphenyl)propan-2-one, driven primarily by the pharmaceutical and fragrance sectors. The compound's relative stability and manageable handling requirements contribute to its popularity compared to more reactive aromatic ketones. Current pricing trends reflect its position as a specialty chemical, with costs influenced by purity grades and order volumes. Several manufacturers in Asia, Europe, and North America have included this compound in their product portfolios to meet diverse industrial needs.

Safety considerations for 4-ethyl-3-methylpropiophenone follow standard laboratory practices for handling organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this material. Proper ventilation should be maintained in working areas, and standard procedures for chemical storage should be followed. These precautions align with modern laboratory safety protocols and regulatory requirements in most jurisdictions.

Future research directions for 1-(4-Ethyl-3-methylphenyl)propan-2-one may explore its potential in materials science applications. Preliminary studies suggest possible uses in polymer modification and as a precursor for advanced organic materials. The compound's structural features make it an interesting candidate for developing new functional materials with tailored properties. Additionally, its role in asymmetric synthesis continues to attract attention from synthetic chemists seeking efficient routes to chiral building blocks.

From a regulatory standpoint, CAS 1806625-67-1 currently falls under general chemical regulations in most markets. Manufacturers and users should stay informed about evolving chemical regulations, particularly concerning aromatic ketones. Proper documentation including safety data sheets and technical specifications should accompany commercial transactions to ensure compliance with international standards and facilitate smooth trade across borders.

The availability of 1-(4-Ethyl-3-methylphenyl)propan-2-one from multiple suppliers has improved in recent years, with options ranging from small-scale laboratory quantities to bulk industrial amounts. This accessibility supports research and development activities across various sectors. Quality variations between suppliers should be considered, with analytical certificates being essential for critical applications. The compound's shelf life under proper storage conditions typically exceeds two years, making it a practical choice for inventory planning.

In conclusion, 1-(4-Ethyl-3-methylphenyl)propan-2-one (CAS No. 1806625-67-1) represents an important aromatic ketone with diverse applications in modern chemistry. Its unique combination of chemical properties, manageable handling characteristics, and versatility in synthesis make it valuable for pharmaceutical, fragrance, and specialty chemical applications. As research continues to uncover new potential uses for this compound, its significance in various industries is likely to grow, supported by ongoing innovations in production methods and application technologies.